molecular formula C15H13N B15384062 1-Benzyl-5-deuterioindole

1-Benzyl-5-deuterioindole

Cat. No.: B15384062
M. Wt: 208.28 g/mol
InChI Key: NJZQOCCEDXRQJM-QYKNYGDISA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Benzyl-5-deuterioindole is a deuterium-labeled derivative of indole, a heterocyclic aromatic compound. Its structure comprises a benzyl group (-CH₂C₆H₅) at the indole nitrogen (position 1) and a deuterium atom replacing hydrogen at position 5 (Figure 1). Deuterium incorporation is strategically employed in pharmaceutical and biochemical research to study metabolic pathways, kinetic isotope effects (KIEs), and reaction mechanisms due to its non-radioactive isotopic nature.

Molecular Formula: C₁₅H₁₂DN (estimated)
Molecular Weight: ~196.27 g/mol (calculated based on C₁₅H₁₃N with deuterium substitution)
Key Features:

  • Enhanced stability in metabolic studies compared to non-deuterated analogs.
  • Applications in NMR spectroscopy for tracking deuterium-labeled intermediates.

Properties

Molecular Formula

C15H13N

Molecular Weight

208.28 g/mol

IUPAC Name

1-benzyl-5-deuterioindole

InChI

InChI=1S/C15H13N/c1-2-6-13(7-3-1)12-16-11-10-14-8-4-5-9-15(14)16/h1-11H,12H2/i4D

InChI Key

NJZQOCCEDXRQJM-QYKNYGDISA-N

Isomeric SMILES

[2H]C1=CC=C2C(=C1)C=CN2CC3=CC=CC=C3

Canonical SMILES

C1=CC=C(C=C1)CN2C=CC3=CC=CC=C32

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural, physicochemical, and functional differences between 1-Benzyl-5-deuterioindole and related indole derivatives:

Compound 1-Benzyl-5-deuterioindole 5-Benzyloxyindole 1-(Benzylsulfonyl)-5-Methoxy-4-azaindole
Molecular Formula C₁₅H₁₂DN C₁₅H₁₃NO C₁₅H₁₄N₂O₃S
Molecular Weight (g/mol) ~196.27 223.27 302.35
CAS Number Not available 1215-59-4 1352397-54-6
Substituents -Benzyl (N1), -D (C5) -Benzyloxy (C5) -Benzylsulfonyl (N1), -Methoxy (C5), 4-azaindole core
Key Applications - Metabolic tracers
- KIE studies
- Protecting group intermediates
- Solubility modifiers
- Enzyme inhibition
- Medicinal chemistry scaffolds
Spectral Data Deuterium-specific NMR shifts Aromatic proton signals at δ 6.5–7.5 ppm (¹H NMR) Sulfonyl group IR peaks at ~1350–1150 cm⁻¹

Structural and Functional Insights :

Deuterium vs. Hydrogen :

  • The deuterium atom in 1-Benzyl-5-deuterioindole reduces reaction rates in C-D bond cleavage compared to C-H bonds (KIEs ~2–7), critical for probing enzymatic mechanisms.
  • In contrast, 5-Benzyloxyindole’s oxygen-linked benzyl group enhances electron density at C5, altering reactivity toward electrophilic substitution.

Core Modifications :

  • The 4-azaindole core in 1-(Benzylsulfonyl)-5-Methoxy-4-azaindole introduces a nitrogen atom at position 4, increasing polarity and hydrogen-bonding capacity, which is advantageous in kinase inhibitor design.

Functional Group Impact :

  • Sulfonyl groups (in 4-azaindole derivative) improve binding affinity to ATP pockets in kinases, whereas benzyl groups in 1-Benzyl-5-deuterioindole enhance lipophilicity for membrane permeability.

Research Findings and Limitations

  • Deuterium Labeling : Studies on deuterated indoles suggest reduced hepatic metabolism (e.g., CYP450 enzymes) due to slower C-D bond cleavage, extending half-life in vivo.
  • Comparative Reactivity: 5-Benzyloxyindole undergoes faster bromination at C3 compared to non-substituted indoles, attributed to electron-donating benzyloxy groups.
  • Most inferences derive from structural extrapolation or studies on non-deuterated analogs.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.